Cas no 97780-98-8 (2-(2-methylprop-2-enyl)benzonitrile)

• Product Name: 2-(2-methylprop-2-enyl)benzonitrile
• CAS No: 97780-98-8
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• MDL: MFCD00671925
• CID: 1992037
• PubChem ID: 13411610
• Update Time: 2025-04-21

2-(2-methylprop-2-enyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylprop-2-enyl)benzonitrile
• 2-(2-methyl-2-propenyl)benzonitrile
• CTK5H9519
• 2-(2-methylallyl)benzonitrile
• AG-H-98094
• 3-(2-Cyanophenyl)-2-methyl-1-propene
• AGN-PC-00MGVJ
• OR01942
• 3-(2-Cyanophenyl)-2-methylprop-1-ene
• DTXSID20539948
• MFCD00671925
• AKOS016016737
• 2-(2-methylprop-2-en-1-yl)benzonitrile
• SCHEMBL13756110
• DB-354719
• 97780-98-8

• MDL： MFCD00671925
• Inchi： 1S/C11H11N/c1-9(2)7-10-5-3-4-6-11(10)8-12/h3-6H,1,7H2,2H3
• InChI Key： GBDRLTMHKWOQSX-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1CC(=C)C

Computed Properties

• Exact Mass: 157.089149355Da
• Monoisotopic Mass: 157.089149355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų